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Compound Focus: Sodium plumbate

CAS No.: 52623-79-7

Cat. No.: S1925416

Get Quote

Chemical Properties & Identification

The table below summarizes the key identifiers and properties of sodium plumbate.

Property Description

CAS Number 52623-79-7 [1] [2]

Molecular
Formula

Na₂O₃Pb [1] [2]

IUPAC Name disodium;dioxido(oxo)lead [2]

Appearance Light-yellow, fused, hygroscopic lumps or a yellow powder [1] [2]

Solubility Soluble in water (but decomposes gradually) and alkalies [1] [2]

Stability Hygroscopic. Decomposes on contact with water and acids. Incompatible with

strong oxidizing agents [1] [2]
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Sodium plumbate is a sodium salt of lead, and its hazards are consistent with those of lead compounds,

which are highly toxic [1] [2].

Aspect Precautionary Measures

General
Handling

Use only in areas with appropriate exhaust ventilation. Handle in accordance with good

industrial hygiene and safety practice. Keep the container tightly closed [2].

| Personal Protective Equipment (PPE) | • Respiratory: Use a breathing apparatus if aerosol or dust is

formed. • Hand: Wear PVC or other plastic material gloves. • Eye: Wear safety glasses with side-shields [2].

| | Routes of Exposure | • Inhalation: May cause irritation of the respiratory tract. • Skin contact: May

cause skin irritation, dermatitis, or an allergic reaction. • Ingestion: May be harmful if swallowed. • Eye

contact: Causes irritation [2]. |

First Aid and Emergency Measures

The table below outlines the recommended first-aid procedures.

Route of
Exposure

First Aid Measure

Inhalation Move the person to fresh air. Call a physician immediately [2].

Skin Contact Rinse immediately with plenty of water and seek medical advice [2].

Eye Contact Rinse immediately with plenty of water for several minutes and seek medical
advice [2].

Ingestion Do not induce vomiting without medical advice. Seek medical attention
immediately [2].

Safe Handling Workflow
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The following diagram summarizes the key steps for safely handling sodium plumbate in the laboratory.

Start Handling Procedure

1. Preparation

Ensure appropriate
exhaust ventilation is on

Don required PPE:
Gloves (PVC), Safety Glasses

Check that the work area
is clean and organized

2. During Handling

Keep container tightly
closed when not in use

Avoid creating dust
or aerosols

Keep away from
incompatible materials

3. Emergency Preparedness

Know first-aid measures
and eye wash/shower locations

4. Cleanup & Storage

Decontaminate surfaces
and equipment

Store in original container
in a secure, dry place
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What are the primary health hazards associated with sodium plumbate? The hazards are those

typical of lead compounds, which are highly toxic. Exposure can cause irritation to the skin, eyes, and

respiratory tract, and may lead to more severe systemic toxicity affecting multiple organ systems if ingested

or inhaled [1] [2].

Q2: What should I avoid when working with sodium plumbate? You must avoid:

Incompatible materials: Strong oxidizing agents [2].

Moisture and water: The compound is hygroscopic and decomposes in water [1] [2].
Creating dust or aerosols: Use appropriate controls to prevent inhalation [2].

Q3: Where can I find the official occupational exposure limits for this compound? The search results

did not provide specific exposure limits for sodium plumbate. For lead compounds in general, you must

consult the official OSHA Permissible Exposure Limits (PELs) Table Z-1 or limits from other

organizations like NIOSH and ACGIH [3]. The official Safety Data Sheet (SDS) from your chemical

supplier is the definitive source for this information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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plumbate-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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